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Compound of Interest

Compound Name: Betazine

Cat. No.: B1229141 Get Quote

An in-depth analysis for researchers, scientists, and drug development professionals.

The term "Betazine" presents a significant ambiguity within scientific and pharmaceutical

literature, lacking a clear, universally recognized definition as a single chemical entity with a

well-documented profile of biological activity. Research into this term reveals several distinct

possibilities, each with its own set of biological properties. This guide aims to dissect these

possibilities, providing a clear overview of the available information and highlighting the areas

where data is sparse or non-existent.

"Betazine" as a Synonym for 3-amino-3-(4-hydroxy-3,5-
diiodophenyl)propanoic acid
The most specific chemical identity for "Betazine" appears in the PubChem database, where it

is listed as a synonym for 3-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid[1]. This

compound is a derivative of tyrosine.

Chemical and Physical Properties:
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Property Value

Molecular Formula C₉H₉I₂NO₃[1]

Molecular Weight 432.98 g/mol [1]

IUPAC Name
3-amino-3-(4-hydroxy-3,5-

diiodophenyl)propanoic acid[1]

CAS Number 3734-24-5[1]

Potential Biological Activity:

Literature on the biological activity of this specific compound is exceptionally limited. A single,

older study from 1958 investigated the "anti-leukemic activity of betazine and of certain its

analogues"[2]. The study, published in Russian, suggests a potential for antineoplastic

properties, linking "betazine" to diiodotyrosine[2]. However, without further contemporary

research, the clinical or therapeutic potential of this compound remains unverified.

Due to the scarcity of data, no established signaling pathways or detailed experimental

protocols for this specific molecule can be provided.

"Betazine" as a Brand Name for a Combination Drug
In some contexts, "Betazine" is used as a brand name for a combination medication used in

the prevention of migraines[3][4]. This medication typically contains:

Propranolol: A beta-blocker.

Flunarizine: A calcium channel blocker.

Mechanism of Action:

The biological activity of this formulation is the synergistic effect of its two components:

Propranolol acts as a beta-adrenergic antagonist. In migraine prevention, it is thought to

work by stabilizing reactive nerve cells and increasing the threshold for migraine

activation[3]. It also reduces cerebral blood flow[4].
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Flunarizine, a calcium channel blocker, helps to inhibit cortical spreading depression, which

are electrical waves in the brain associated with the pain and inflammation of migraines[3][4].

It also improves blood flow and dilates blood vessels in the brain[4].

The combined effect is a reduction in the frequency and severity of migraine attacks[3][4].

Logical Relationship of the Combination Drug's Action:

Propranolol

Beta-Adrenergic Receptor Blockade

Flunarizine

Calcium Channel Blockade

Migraine

Stabilization of Reactive Nerve Cells

Prevention

Inhibition of Cortical Spreading Depression

Prevention

Click to download full resolution via product page

Caption: Logical flow of the combined action of Propranolol and Flunarizine in migraine

prevention.

Potential Confusion with Other Similarly Named
Substances
The term "Betazine" may also be a result of confusion with other, more well-established

substances:

Betahistine: This is a histamine analogue used to treat vestibular disorders such as

Ménière's disease[5][6]. Its mechanism of action involves acting as a partial agonist at H1
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receptors and a potent antagonist at H3 receptors, which leads to increased blood flow in the

inner ear and modulation of neurotransmitter release in the vestibular nuclei[6]. An in-vitro

study on the vestibular end organs of the axolotl showed that betahistine inhibited the basal

spike discharge of vestibular afferent neurons with an IC50 of 600 microM[5].

Betadine (Povidone-Iodine): This is a widely used topical antiseptic[7][8][9]. Its active

ingredient is iodine, which is complexed with povidone[8]. The free iodine released from this

complex has broad-spectrum microbicidal activity against bacteria, fungi, protozoa, and

viruses by iodinating lipids and oxidizing cytoplasmic and membrane compounds[8].

Betalains: These are natural pigments found in plants like beetroot and dragon fruit[10][11].

They are potent antioxidants and have been studied for a variety of pharmacological effects,

including anti-inflammatory, antihypertensive, and neuroprotective properties[10].

Benzothiazines: This is a class of heterocyclic compounds with a wide range of documented

biological activities, including anti-inflammatory, CNS depressant, anticancer, and

antimicrobial effects[12].

Conclusion
The inquiry into the potential biological activity of "Betazine" reveals a significant lack of a

single, clearly defined substance under this name in the current scientific literature. The most

likely interpretations are either an obscure, older name for a diiodotyrosine derivative with very

limited and dated research on its anti-leukemic activity, or a brand name for a combination

migraine medication. The possibility of confusion with other substances like betahistine,

betadine, betalains, or benzothiazines is also high.

For researchers and drug development professionals, it is crucial to specify the exact chemical

structure or context when investigating a compound. Without such clarification for "Betazine," a

comprehensive technical guide with detailed experimental protocols and signaling pathways

cannot be constructed based on the available evidence. Future research would be necessary

to establish a clear biological activity profile for the specific compound 3-amino-3-(4-hydroxy-

3,5-diiodophenyl)propanoic acid, should there be renewed interest in its potential therapeutic

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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